Cas no 2680818-65-7 (Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate)

• Product Name: Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate
• CAS No: 2680818-65-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6294926
• PubChem ID: 165932331
• Update Time: 2025-06-26

Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680818-65-7
• EN300-7148568
• benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate
• Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-12-8-9-17(15(10-12)13(2)18)16(19)20-11-14-6-4-3-5-7-14/h3-7,12-13,15,18H,8-11H2,1-2H3
• InChI Key： ORJQJLYNYVGIDW-UHFFFAOYSA-N
• SMILES： OC(C)C1CC(C)CCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate

Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate (CAS No. 2680818-65-7): A Comprehensive Overview

Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate, identified by the CAS number 2680818-65-7, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a benzyl group attached to a piperidine ring, which is further modified by a 1-hydroxyethyl side chain and a methyl substituent at the 4-position. Such structural characteristics make it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The< strong>piperidine core is a common motif in many bioactive molecules, known for its ability to enhance solubility, improve pharmacokinetic properties, and interact favorably with biological targets. In particular, the presence of the< strong>1-hydroxyethyl group introduces hydrophilicity, which can be crucial for membrane permeability and metabolic stability. The< strong>benzyl moiety, on the other hand, often serves as a protecting group or a pharmacophoric element that influences binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of< strong>piperidine derivatives in addressing various therapeutic challenges. For instance, piperidine-based compounds have been extensively studied for their role in central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The structural flexibility of piperidine allows for modifications that can fine-tune biological activity, making it an attractive scaffold for medicinal chemists.

In the context of< strong>Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate, ongoing research has explored its potential as a precursor in synthesizing more complex molecules. The compound's reactivity and stability under various conditions make it a valuable intermediate in multi-step synthetic routes. Additionally, its compatibility with modern drug development techniques, such as solid-phase synthesis and combinatorial chemistry, further underscores its utility.

The< strong>1-hydroxyethyl side chain is particularly noteworthy for its ability to engage in hydrogen bonding interactions, which can be critical for binding to biological targets. This feature has been leveraged in the design of molecules targeting enzymes and receptors involved in metabolic pathways. Furthermore, the< strong>methyl substituent at the 4-position of the piperidine ring can influence electronic properties and steric hindrance, allowing for precise tuning of pharmacological activity.

Recent studies have also demonstrated the compound's potential in addressing inflammatory and immunomodulatory pathways. Piperidine derivatives have shown promise in modulating cytokine release and immune cell function, making them relevant candidates for therapies targeting autoimmune diseases and chronic inflammation. The< strong>Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate structure provides a unique platform for further exploration in this area.

The synthesis of< strong>Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the< strong>1-hydroxyethyl group and protecting group manipulations involving the benzyl moiety. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The compound's pharmacokinetic profile is another area of active investigation. Studies have focused on optimizing solubility and bioavailability by leveraging structural modifications derived from< strong>piperidine derivatives. The hydrophilic nature of the< strong>1-hydroxyethyl group contributes to improved water solubility, which is essential for oral administration and systemic distribution.

In conclusion, Benzyl 2-(1-hydroxyethyl)-4-methylpiperidine-1-carboxylate (CAS No. 2680818-65-7) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility as a synthetic intermediate and its compatibility with modern drug development techniques make it a valuable asset in medicinal chemistry. Continued research into this compound is likely to yield novel insights into disease mechanisms and innovative therapeutic strategies.